Cas no 102948-71-0 (4-(2-methyl-1H-indol-3-yl)-2-Butanone)

• Product name: 4-(2-methyl-1H-indol-3-yl)-2-Butanone
• CAS No: 102948-71-0
• MF: C₁₃H₁₅NO
• MW: 201.2643
• CID: 1096836
• PubChem ID: 11769542

4-(2-methyl-1H-indol-3-yl)-2-Butanone Chemical and Physical Properties

Names and Identifiers

• 4-(2-methyl-1H-indol-3-yl)-2-Butanone
• 4-(2-methyl-1H-indol-3-yl)butan-2-one
• 1-< 2-Methyl-indolyl-(3)> -butanon-(3)
• 2-Butanone, 4-(2-methyl-1H-indol-3-yl)-
• 4-(1H-2-methylindol-3-yl)butan-2-one
• 4-(2-methyl-1H-indol-3-yl)-butan-2-one
• 4-(2-methyl-3-indolyl)-butan-2-one
• 4-(2-Methyl-indol-3-yl)-butan-2-on
• 4-(2-methyl-indol-3-yl)-butan-2-one
• ACMC-20m5w3
• AGN-PC-00FSOB
• CTK0G7308
• SureCN4557305
• DTXSID90472151
• SCHEMBL4557305
• 102948-71-0

• Inchi： InChI=1S/C13H15NO/c1-9(15)7-8-11-10(2)14-13-6-4-3-5-12(11)13/h3-6,14H,7-8H2,1-2H3
• InChI Key： AEQNFPABZYMPFO-UHFFFAOYSA-N
• SMILES： CC1=C(C2=CC=CC=C2N1)CCC(=O)C

Computed Properties

• Exact Mass: 201.115364g/mol
• Monoisotopic Mass: 201.115364g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.9Ų
• XLogP3: 2.4
• Molecular Weight: 201.26g/mol